Cas no 4629-80-5 (1,3-Dimethylpiperidin-4-one)

1,3-Dimethylpiperidin-4-one Properties

Names and Identifiers

• 1,3-Dimethylpiperidin-4-one
• 1,3-Dimethyl-4-piperidinone
• 1,3-DIMETHYL-PIPERIDIN-4-ONE
• (3S)-1,3-dimethylpiperidin-4-one
• 1,3-dimethy-4-piperidone
• 1,3-Dimethyl-4-piperidone
• 1,3-Dimethylpiperidini-4-one
• 4-Piperidinone,1,3-dimethyl
• N-methyl-4-piperidone
• NS00047289
• 1,3-Dimethyl-4-oxopiperidine
• F0908-3964
• 1,3-DIMETHYLTETRAHYDRO-4(1H)-PYRIDINONE
• 4629-80-5
• MFCD00100893
• 1 pound not3-Dimethyl-4-piperidone
• AKOS016347369
• EN300-60127
• SB22748
• AM20120623
• STR03969
• DTXSID00963540
• 4-Piperidinone, 1,3-dimethyl-
• AB03409
• Z825753356
• 1 pound not3-Dimethyl-piperidin-4-one
• FT-0629999
• 1,3-dimethyl-4-piperidone, AldrichCPR
• CS-M1154
• AS-17334
• AC-6515
• W-106095
• SB22749
• 1,3-Dimthylpiperidin-4-one
• BCP06571
• A7220
• CHEMBL4513461
• 1,3-Dimethyl-4-piperidinone #
• D3909
• SCHEMBL1476498
• EINECS 225-046-0
• AKOS004122933
• FT-0606691
• SY009715
• STK676403
• DB-070723
• 1527494-96-7
• (3R)-1,3-dimethylpiperidin-4-one
• 1527494-98-9
• +Expand

• MDL： MFCD00100893
• InChIKey： BGDGMIWDPMJYPP-UHFFFAOYSA-N
• Inchi： 1S/C7H13NO/c1-6-5-8(2)4-3-7(6)9/h6H,3-5H2,1-2H3
• SMILES： O=C1C(C)CN(C)CC1

Computed Properties

• Exact Mass: 127.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.099714
• Heavy Atom Count: 9
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 0.46500
• PSA: 20.31000
• Refractive Index: 1.45
• Boiling Point: 62°C/12mmHg(lit.)
• Flash Point: 64.5℃
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Solubility: Uncertain
• Density: 0.950(lit.)

1,3-Dimethylpiperidin-4-one Security Information

• Symbol: GHS07
• RTECS：WH6705000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26; S27; S28
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25; R50/53
• Hazard Level：6.1(b)
• Dangerous goods sign： T N
• Hazardous Material transportation number：UN 3146 6.1/PG 3
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 37/38-41-43
• Signal Word：Warning

1,3-Dimethylpiperidin-4-one Customs Data

• HS CODE：29147090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%